4,4-dimethoxy-1-methylpiperidin-3-ol
Overview
Description
4,4-Dimethoxy-1-methylpiperidin-3-ol (DMP) is an organic compound belonging to the class of piperidines. It is a colorless liquid with a strong, unpleasant odor. It is used in a variety of applications, including as a synthetic intermediate in the production of pharmaceuticals, as a reagent in organic synthesis, and as a solvent. DMP has been studied extensively in both laboratory and clinical settings, and its biochemical and physiological effects have been well documented.
Scientific Research Applications
4,4-dimethoxy-1-methylpiperidin-3-ol is widely used in scientific research, particularly in the fields of biochemistry and pharmacology. It is used as a reagent in organic synthesis, as a solvent, and as a model compound for studying the structure and reactivity of other piperidine compounds. It has also been used in a variety of laboratory experiments, including the study of enzyme-catalyzed reactions and the synthesis of other organic compounds.
Mechanism of Action
The mechanism of action of 4,4-dimethoxy-1-methylpiperidin-3-ol is not fully understood. However, it is believed that the compound interacts with proteins in the cell membrane, altering their structure and function. It is also believed that 4,4-dimethoxy-1-methylpiperidin-3-ol may act as a ligand, binding to certain proteins and activating intracellular pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4,4-dimethoxy-1-methylpiperidin-3-ol have been well documented. Studies have shown that the compound can affect the activity of several enzymes, including cytochrome P450 and acetylcholinesterase. It has also been shown to modulate the activity of neurotransmitter receptors, including those involved in the regulation of dopamine and serotonin. In addition, 4,4-dimethoxy-1-methylpiperidin-3-ol has been shown to affect the expression of certain genes, including those involved in the regulation of cell growth and differentiation.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 4,4-dimethoxy-1-methylpiperidin-3-ol in laboratory experiments is its low cost and availability. It is also relatively easy to synthesize and store, making it an ideal reagent for use in a wide range of experiments. However, 4,4-dimethoxy-1-methylpiperidin-3-ol is highly volatile, and its odor can be unpleasant. In addition, the compound is toxic and can cause skin and eye irritation.
Future Directions
The future of 4,4-dimethoxy-1-methylpiperidin-3-ol research is promising. Future research will focus on better understanding the biochemical and physiological effects of the compound, as well as its potential applications in the treatment of various diseases. In addition, studies are underway to explore the use of 4,4-dimethoxy-1-methylpiperidin-3-ol as a drug delivery system, as well as its potential use in the development of new drugs and treatments. Finally, research is also being conducted to explore the potential use of 4,4-dimethoxy-1-methylpiperidin-3-ol as an industrial solvent and in the synthesis of other organic compounds.
Synthesis Methods
The synthesis of 4,4-dimethoxy-1-methylpiperidin-3-ol is accomplished through a multi-step process. The first step is the reaction of 1-methylpiperidin-3-ol with dimethyl sulfate. This reaction produces a mixture of 4,4-dimethoxy-1-methylpiperidin-3-ol and 3,3-dimethoxy-1-methylpiperidin-3-ol. The two compounds are then separated through a column chromatography process. The end product is a pure sample of 4,4-dimethoxy-1-methylpiperidin-3-ol.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4,4-dimethoxy-1-methylpiperidin-3-ol can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "4-methoxy-1-butanone", "methylamine", "paraformaldehyde", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "acetic acid", "sodium acetate", "methanol", "diethyl ether" ], "Reaction": [ "Step 1: Condensation of 4-methoxy-1-butanone with methylamine in the presence of paraformaldehyde and hydrochloric acid to form 4-methoxy-1-methylpiperidine-3-carbaldehyde", "Step 2: Reduction of 4-methoxy-1-methylpiperidine-3-carbaldehyde with sodium borohydride in methanol to form 4-methoxy-1-methylpiperidine-3-carbinol", "Step 3: Protection of the hydroxyl group in 4-methoxy-1-methylpiperidine-3-carbinol with acetic anhydride and sodium acetate to form 4-methoxy-1-methylpiperidine-3-acetate", "Step 4: Methylation of 4-methoxy-1-methylpiperidine-3-acetate with methyl iodide in the presence of sodium hydroxide to form 4,4-dimethoxy-1-methylpiperidine-3-acetate", "Step 5: Hydrolysis of 4,4-dimethoxy-1-methylpiperidine-3-acetate with hydrochloric acid to form 4,4-dimethoxy-1-methylpiperidine-3-ol" ] } | |
CAS RN |
94124-53-5 |
Product Name |
4,4-dimethoxy-1-methylpiperidin-3-ol |
Molecular Formula |
C8H17NO3 |
Molecular Weight |
175.2 |
Purity |
95 |
Origin of Product |
United States |
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